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Compound of Interest

Compound Name: 3-[(Dimethylamino)methyl]phenol

Cat. No.: B1593381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical, physical, and biological

properties of 3-[(Dimethylamino)methyl]phenol (CAS No. 13019-20-0). The information is

compiled from various scientific sources to support research, development, and application of

this compound.

Core Properties of 3-[(Dimethylamino)methyl]phenol
3-[(Dimethylamino)methyl]phenol is an organic compound featuring a phenol ring substituted

with a dimethylaminomethyl group at the meta-position. This structure imparts a combination of

phenolic and amine characteristics to the molecule, influencing its chemical reactivity and

physical properties.

Physicochemical Data
A summary of the key physicochemical properties of 3-[(Dimethylamino)methyl]phenol is
presented in the table below. It is important to note that some of this data is sourced from

publicly available databases and may not be from peer-reviewed publications.
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Property Value Source

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol [1]

CAS Number 13019-20-0 [1]

Appearance Clear to pale yellow liquid [1]

Melting Point 14 °C (287.15 K) [1]

Boiling Point 265 °C (538.15 K) [1]

Density 1.032 g/cm³ [1]

Solubility

Moderately soluble in water;

Soluble in alcohols like

methanol and ethanol.

[1]

Synthesis of 3-[(Dimethylamino)methyl]phenol
The primary synthetic route to 3-[(Dimethylamino)methyl]phenol is the Mannich reaction.

This well-established organic reaction involves the aminoalkylation of an acidic proton located

on a carbon atom, in this case, the aromatic ring of phenol.

General Experimental Protocol: Mannich Reaction
A general protocol for the synthesis of 3-[(Dimethylamino)methyl]phenol via the Mannich

reaction involves the following steps:

Reaction Setup: Phenol is reacted with an aqueous solution of dimethylamine and

formaldehyde.

Reaction Conditions: The reaction is typically carried out at a controlled temperature.

Work-up and Purification: Following the reaction, the mixture is worked up to isolate the

crude product. This may involve extraction and washing steps. Purification of the final

compound is typically achieved by distillation under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Dimethylamino_phenol
https://www.benchchem.com/product/b1593381?utm_src=pdf-body
https://www.benchchem.com/product/b1593381?utm_src=pdf-body
https://www.benchchem.com/product/b1593381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A detailed, step-by-step experimental protocol from a specific peer-reviewed source for the

synthesis of 3-[(Dimethylamino)methyl]phenol is not readily available in the public domain.

Researchers should adapt general Mannich reaction protocols and optimize conditions for their

specific laboratory setup.

Synthesis Workflow
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Click to download full resolution via product page

A generalized workflow for the synthesis of 3-[(Dimethylamino)methyl]phenol via the
Mannich reaction.

Biological and Pharmacological Properties
The biological activity of 3-[(Dimethylamino)methyl]phenol is not extensively documented in

publicly available literature. However, some sources suggest potential antimicrobial and

antifungal properties.[1]

Antimicrobial and Antifungal Activity
There is a mention of 3-[(Dimethylamino)methyl]phenol exhibiting antibacterial and

antifungal activities.[1] However, specific data such as Minimum Inhibitory Concentration (MIC)

or Minimum Bactericidal Concentration (MBC) values against tested organisms are not

available in the reviewed literature. Further research is required to quantify its efficacy and

spectrum of activity.
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Experimental Protocol for Antimicrobial Susceptibility Testing (General):

A standard method to determine the antimicrobial activity of a compound is through broth

microdilution assays to determine the MIC. A typical protocol would involve:

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

Serial Dilution: The test compound is serially diluted in a suitable broth medium in a 96-well

microtiter plate.

Inoculation: Each well is inoculated with the microbial suspension.

Incubation: The plate is incubated under appropriate conditions for the test organism.

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that visibly inhibits microbial growth.

Mechanism of Action and Signaling Pathways
Currently, there is no information available regarding the specific mechanism of action or the

signaling pathways through which 3-[(Dimethylamino)methyl]phenol may exert its biological

effects.

Safety and Handling
Detailed safety and handling information for 3-[(Dimethylamino)methyl]phenol is not readily

available. As with any chemical compound, it should be handled with care in a well-ventilated

laboratory environment, and appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn. For detailed safety information, it is

recommended to consult the Safety Data Sheet (SDS) from a commercial supplier.

Conclusion
3-[(Dimethylamino)methyl]phenol is a Mannich base with potential applications stemming

from its chemical reactivity and possible biological activities. While basic physicochemical

properties are known, there is a significant lack of detailed experimental protocols, quantitative

biological data, and mechanistic studies in the publicly accessible scientific literature. This

guide highlights the current state of knowledge and underscores the need for further research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1593381?utm_src=pdf-body
https://www.benchchem.com/product/b1593381?utm_src=pdf-body
https://www.benchchem.com/product/b1593381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to fully characterize this compound and explore its potential applications in drug development

and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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